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Compound of Interest

Compound Name: Sodium metaborate

Cat. No.: B1199293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of sodium
metaborate dihydrate. The document detalils its crystallographic data, outlines the
experimental protocols for its synthesis and structural determination, and presents a visual
representation of the experimental workflow.

Introduction and Nomenclature

Sodium metaborate dihydrate, commonly represented by the formula NaBO2z-2H20, is more
accurately described from a structural standpoint as sodium tetrahydroxyborate, Na[B(OH)a4].
This nomenclature reflects the true coordination of the boron atom within the crystal lattice,
which is tetrahedrally bonded to four hydroxyl groups, forming the [B(OH)4]~ anion. For clarity
and accuracy, this guide will use the formula Na[B(OH)a4].

Crystallographic Data

The definitive crystal structure of sodium metaborate dihydrate (Na[B(OH)4]) was determined
by Csetenyi, Glasser, and Howie in 1993 through single-crystal X-ray diffraction. The
compound crystallizes in a monoclinic system. Key crystallographic data are summarized in the
table below.
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Parameter Value

Crystal System Monoclinic
Space Group P2i1/a

Lattice Parameters a=5.886(3) A

b = 10.566(6) A

c=6.146(3) A

B = 111.60(4)°

Unit Cell Volume 355.4(3) A3
Formula Units (2) 4
Calculated Density 1.903 g/cm3

Data sourced from Csetenyi et al. (1993).[1][2][3][4][5]

Structural Description

The crystal structure of Na[B(OH)a4] consists of a three-dimensional network of [B(OH)a]~
tetrahedra linked by hydrogen bonds. The sodium ions (Na*) are situated in cavities within this
framework and are coordinated to six oxygen atoms from the hydroxyl groups of the borate
anions.[1][5]

Experimental Protocols
Synthesis of Sodium Metaborate Dihydrate Crystals

Single crystals of Na[B(OH)4] suitable for X-ray diffraction can be synthesized through the
following methods:

Method 1: Reaction of Anhydrous Borax and Sodium Hydroxide[6]

e Assolution is prepared by reacting anhydrous borax (NazB4O~7) with sodium hydroxide
(NaOH) in aqueous solution at 90°C for 150 minutes.

e The saturated borate solution is then allowed to cool to room temperature.
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e Crystals of Na[B(OH)a4]-2H20 will form upon cooling.

Method 2: Classical Method from Kernite

A mixture of kernite (a sodium borate mineral), water, and sodium hydroxide is prepared.

The mixture is heated to 80°C in a water bath and mechanically stirred for 2 hours.

The solution is then cooled to 25°C to induce crystallization.

The resulting white solid is collected and dried at 40°C.

X-ray Diffraction Analysis

The determination of the crystal structure of Na[B(OH)4] was carried out using single-crystal X-
ray diffraction. The key experimental parameters are summarized below:

Parameter Value
Radiation Source Molybdenum Ka (A = 0.71069 A)
Temperature Room Temperature

) A total of 1039 unique reflections were
Data Collection
measured.

The structure was solved by direct methods
Structure Solution (SHELXS86) and refined using full-matrix least-
squares on F (SHELX76).[1]

Final R-factor R = 0.030 for 882 observed reflections.[1][4][5]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and structural analysis
of sodium metaborate dihydrate.
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Caption: Experimental workflow for sodium metaborate dihydrate synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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